Cyclohexyl(4-(6-methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)methanone

• IUPAC Name: cyclohexyl-[4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H25N3O2S/c1-24-15-7-8-16-17(13-15)25-19(20-16)22-11-9-21(10-12-22)18(23)14-5-3-2-4-6-14/h7-8,13-14H,2-6,9-12H2,1H3
• InChI Key: MRWMNWMXGUBTQW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)N3CCN(CC3)C(=O)C4CCCCC4
• Molecular Formula: C19H25N3O2S
• Molecular Weight: 359.5 g/mol

Description

Benzothiazole derivatives, such as the one you’re interested in, have been studied for their potential anti-tubercular activity. They are synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Synthesis Analysis

The synthesis of benzothiazole derivatives is achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzothiazole derivatives can include diazo-coupling, Knoevenagel condensation, Biginelli reaction, and others.

Scientific Research Applications

Anticancer Research

Compounds with benzothiazole and piperazine structures have been studied for their anticancer properties. .

Cytotoxic Activity

.

Therapeutic Potential

.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity . They have been discussed against the target DprE1 in search of a potent inhibitor with enhanced anti-tubercular activity .

Mode of Action

tuberculosis . The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs .

Biochemical Pathways

Benzothiazole derivatives have been found to have diverse biological activities .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .

Result of Action

Benzothiazole derivatives have been found to have potent anti-tubercular activity .

Action Environment

It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2 .

Future Directions

Benzothiazole derivatives are a topic of ongoing research due to their potential medicinal properties. Future research may focus on optimizing the synthesis process, exploring their potential medicinal uses, and understanding their mechanisms of action.